Cas no 2171632-26-9 (4-(1-ethyl-1H-imidazol-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(1-ethyl-1H-imidazol-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171632-26-9
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 6459656
• PubChem ID: 165515370
• Update Time: 2025-10-28

4-(1-ethyl-1H-imidazol-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethyl-1H-imidazol-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1512783
• 4-[(1-ethyl-1H-imidazol-2-yl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171632-26-9

• Inchi： 1S/C25H26N4O5/c1-2-29-14-13-26-24(29)28-23(32)21(11-12-22(30)31)27-25(33)34-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,13-14,20-21H,2,11-12,15H2,1H3,(H,27,33)(H,30,31)(H,26,28,32)
• InChI Key： KYZLCZYUDIZGIL-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1=NC=CN1CC)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 123Ų

Additional information on 4-(1-ethyl-1H-imidazol-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Comprehensive Overview of 4-(1-ethyl-1H-imidazol-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171632-26-9)

4-(1-ethyl-1H-imidazol-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171632-26-9) is a highly specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring an imidazole ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for applications in drug discovery and bioconjugation. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "imidazole-based peptide linkers," reflecting its relevance in modern synthetic chemistry.

The compound's molecular design combines a carbamoyl linker and a butanoic acid moiety, enabling selective reactivity in coupling reactions. This property aligns with trending topics like "click chemistry in drug development" and "targeted protein modification," which dominate academic discussions. Its CAS No. 2171632-26-9 is often queried alongside terms such as "high-purity peptide reagents" or "custom Fmoc building blocks," highlighting its niche yet critical role in R&D pipelines.

In the context of green chemistry, 4-(1-ethyl-1H-imidazol-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has garnered attention due to its potential for scalable, solvent-efficient synthesis. Laboratories focusing on "sustainable peptide production" or "low-waste organic synthesis" frequently explore its applications. The Fmoc group in particular is praised for its orthogonality in multi-step reactions, a feature often highlighted in searches for "protecting group strategies."

Analytical challenges associated with this compound, such as HPLC purification or mass spectrometry characterization, are frequently addressed in user queries like "CAS 2171632-26-9 analytical methods." Its stability under acidic conditions—contrasting with base-labile Fmoc deprotection—makes it a subject of studies on "pH-dependent reaction control." The imidazole-2-yl subunit further connects it to catalysis research, where users investigate "heterocyclic organocatalysts."

Emerging trends in precision medicine have amplified interest in 2171632-26-9 as a tool for creating antibody-drug conjugates (ADCs). Search terms like "Fmoc-linkers for ADC payloads" or "site-specific bioconjugation reagents" underscore its translational potential. The compound’s carboxylic acid terminus allows for versatile immobilization on solid supports, a feature exploited in "combinatorial library synthesis" workflows.

From a commercial perspective, suppliers emphasize the compound’s role in "GMP-grade peptide intermediates" markets. Regulatory queries about "ICH Q3C compliant solvents for 2171632-26-9 processing" reflect industry concerns. Its 1-ethylimidazole fragment also links to electrolyte research, where scientists explore "ionic liquid precursors" for energy storage applications.

In summary, 4-(1-ethyl-1H-imidazol-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a multifaceted tool at the intersection of medicinal chemistry and materials science. Its CAS No. 2171632-26-9 serves as a gateway to advanced research areas, from "peptide therapeutics" to "smart biomaterials," ensuring its continued prominence in scientific literature and industrial applications.